Cas no 215868-66-9 (1H-1,2,3-Triazole-4-carboxylicacid, 1-ethyl-, methyl ester)
215868-66-9 structure
Product Name:1H-1,2,3-Triazole-4-carboxylicacid, 1-ethyl-, methyl ester
CAS No:215868-66-9
MF:C6H9N3O2
MW:155.154560804367
CID:243199
PubChem ID:18361861
Update Time:2025-04-19
1H-1,2,3-Triazole-4-carboxylicacid, 1-ethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazole-4-carboxylicacid, 1-ethyl-, methyl ester
- 1H-1,2,3-Triazole-4-carboxylicacid,1-ethyl-,methylester(9CI)
- methyl 1-ethyl-1H-1,2,3-triazole-4-carboxylate
- methyl 1-ethyltriazole-4-carboxylate
- FT-0731716
- DTXSID40593108
- 215868-66-9
- SCHEMBL7424494
-
- Inchi: 1S/C6H9N3O2/c1-3-9-4-5(7-8-9)6(10)11-2/h4H,3H2,1-2H3
- InChI Key: CWFLOEPIVBDSOB-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CN(CC)N=N1)=O
Computed Properties
- Exact Mass: 155.069476538g/mol
- Monoisotopic Mass: 155.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 57Ų
1H-1,2,3-Triazole-4-carboxylicacid, 1-ethyl-, methyl ester Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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